Celecoxib-d7
Celecoxib-d7
Brand Name:
Vulcanchem
CAS No.:
544686-21-7
VCID:
VC0126079
InChI:
InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)22-23(15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i1D3,2D,3D,4D,5D
SMILES:
CC1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C17H14F3N3O2S
Molecular Weight:
388.416
Celecoxib-d7
CAS No.: 544686-21-7
Reference Standards
VCID: VC0126079
Molecular Formula: C17H14F3N3O2S
Molecular Weight: 388.416
| CAS No. | 544686-21-7 |
|---|---|
| Product Name | Celecoxib-d7 |
| Molecular Formula | C17H14F3N3O2S |
| Molecular Weight | 388.416 |
| IUPAC Name | 4-[5-[2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl]-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)22-23(15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i1D3,2D,3D,4D,5D |
| Standard InChIKey | RZEKVGVHFLEQIL-AAYPNNLASA-N |
| SMILES | CC1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Synonyms | 4-[5-[4-(Methyl-d3)phenyl-2,3,5,6-d4]-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide; Celebra-d7; Celecox-d7; Celebrex-d7; SC 58635-d7; YM 177-d7; |
| PubChem Compound | 45038593 |
| Last Modified | Nov 11 2021 |
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